Cas no 1005191-17-2 ((17S)-3,11-dioxo-23-nor-protost-12-en-23(17)olide)

(17S)-3,11-dioxo-23-nor-protost-12-en-23(17)olide structure
1005191-17-2 structure
Product Name:(17S)-3,11-dioxo-23-nor-protost-12-en-23(17)olide
CAS No:1005191-17-2
MF:C26H36O4
MW:412.561648368835
CID:2037629
Update Time:2025-04-21

(17S)-3,11-dioxo-23-nor-protost-12-en-23(17)olide Chemical and Physical Properties

Names and Identifiers

    • (17S)-3,11-dioxo-23-nor-protost-12-en-23(17)olide
    • alisolide
    • Inchi: 1S/C26H36O4/c1-15-13-20(29)30-26(15)12-11-24(5)18(26)14-16(27)21-23(4)9-8-19(28)22(2,3)17(23)7-10-25(21,24)6/h14-15,17,21H,7-13H2,1-6H3
    • InChI Key: TUVXZFRJBJGPCX-UHFFFAOYSA-N
    • SMILES: CC1C2(C3=CC(C4C(C3(C)CC2)(C)CCC2C4(CCC(C2(C)C)=O)C)=O)OC(=O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • XLogP3: 3.627
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